3-[(4-Acetyl-1,4-diazepan-1-yl)methyl]benzonitrile

• IUPAC Name: 3-[(4-acetyl-1,4-diazepan-1-yl)methyl]benzonitrile
• InChI: InChI=1S/C15H19N3O/c1-13(19)18-7-3-6-17(8-9-18)12-15-5-2-4-14(10-15)11-16/h2,4-5,10H,3,6-9,12H2,1H3
• InChI Key: MFNADJMZJPIQRR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCN(CC1)CC2=CC(=CC=C2)C#N
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol

Description

3-[(4-Acetyl-1,4-diazepan-1-yl)methyl]benzonitrile, also known as ADAMANT, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[(4-Acetyl-1,4-diazepan-1-yl)methyl]benzonitrile is not fully understood. However, studies suggest that it may interact with metal ions and proteins in cells to induce various biological effects. For example, it has been proposed that 3-[(4-Acetyl-1,4-diazepan-1-yl)methyl]benzonitrile may inhibit the activity of metalloproteases, which are enzymes involved in various physiological processes such as tissue remodeling and inflammation.
Biochemical and Physiological Effects:
3-[(4-Acetyl-1,4-diazepan-1-yl)methyl]benzonitrile has been shown to have various biochemical and physiological effects. For example, it has been shown to induce apoptosis in cancer cells, inhibit the activity of metalloproteases, and exhibit antioxidant properties. It has also been shown to have neuroprotective effects, which makes it a potential candidate for developing drugs for neurodegenerative disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(4-Acetyl-1,4-diazepan-1-yl)methyl]benzonitrile is its strong fluorescence emission in the presence of metal ions, which makes it a valuable tool for detecting metal ions in biological and environmental samples. Another advantage is its potential use as an anti-cancer drug due to its ability to selectively target cancer cells and induce apoptosis.
However, there are also some limitations of using 3-[(4-Acetyl-1,4-diazepan-1-yl)methyl]benzonitrile in lab experiments. One limitation is its low solubility in water, which can make it difficult to work with in aqueous environments. Another limitation is its potential toxicity, which requires careful handling and testing to ensure its safety.

Future Directions

There are many potential future directions for research on 3-[(4-Acetyl-1,4-diazepan-1-yl)methyl]benzonitrile. Some possible areas of research include:
- Developing new synthesis methods to improve the yield and purity of 3-[(4-Acetyl-1,4-diazepan-1-yl)methyl]benzonitrile
- Investigating the mechanism of action of 3-[(4-Acetyl-1,4-diazepan-1-yl)methyl]benzonitrile to better understand its biological effects
- Developing new applications for 3-[(4-Acetyl-1,4-diazepan-1-yl)methyl]benzonitrile in fields such as environmental monitoring and drug discovery
- Conducting further studies on the potential toxicity of 3-[(4-Acetyl-1,4-diazepan-1-yl)methyl]benzonitrile and developing methods to mitigate any risks associated with its use
In conclusion, 3-[(4-Acetyl-1,4-diazepan-1-yl)methyl]benzonitrile is a chemical compound with promising applications in various scientific research fields. Its strong fluorescence emission in the presence of metal ions and potential anti-cancer properties make it a valuable tool for detecting metal ions and developing new cancer treatments. However, further research is needed to fully understand its mechanism of action and potential risks associated with its use.

Synthesis Methods

The synthesis of 3-[(4-Acetyl-1,4-diazepan-1-yl)methyl]benzonitrile involves the reaction of 4-(chloromethyl)benzonitrile with acetylacetone and hydrazine hydrate. The resulting product is then purified using various techniques such as recrystallization and column chromatography. The purity of the compound is confirmed using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

3-[(4-Acetyl-1,4-diazepan-1-yl)methyl]benzonitrile has shown promising results in various scientific research applications. One of the most significant applications is its use as a fluorescent probe for detecting metal ions. 3-[(4-Acetyl-1,4-diazepan-1-yl)methyl]benzonitrile exhibits strong fluorescence emission in the presence of metal ions such as copper, zinc, and cadmium. This property makes it a valuable tool for detecting metal ions in biological and environmental samples.
Another potential application of 3-[(4-Acetyl-1,4-diazepan-1-yl)methyl]benzonitrile is in the field of cancer research. Studies have shown that 3-[(4-Acetyl-1,4-diazepan-1-yl)methyl]benzonitrile can selectively target cancer cells and induce apoptosis (programmed cell death) in these cells. This property makes it a potential candidate for developing anti-cancer drugs.